Cas no 1021054-66-9 (2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide
• CAS No: 1021054-66-9
• MF: C₂₂H₂₁ClN₄O₄S
• MW: 472.944542646408
• CID: 6185322
• PubChem ID: 42111342
• Update Time: 2025-07-19

2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide
• N-(4-acetamidophenyl)-2-(N-(4-chlorobenzyl)pyridine-3-sulfonamido)acetamide
• 1021054-66-9
• F5120-0042
• VU0636299-1
• AKOS016374684
• N-(4-acetamidophenyl)-2-[(4-chlorophenyl)methyl-pyridin-3-ylsulfonylamino]acetamide

• Inchi： 1S/C22H21ClN4O4S/c1-16(28)25-19-8-10-20(11-9-19)26-22(29)15-27(14-17-4-6-18(23)7-5-17)32(30,31)21-3-2-12-24-13-21/h2-13H,14-15H2,1H3,(H,25,28)(H,26,29)
• InChI Key： KKDCHBVXENTIGL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(CC(NC1C=CC(=CC=1)NC(C)=O)=O)S(C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 472.0972040g/mol
• Monoisotopic Mass: 472.0972040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Additional information on 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide

Professional Introduction to Compound with CAS No. 1021054-66-9 and Product Name: 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide

Compound with the CAS number 1021054-66-9 and the product name 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyridine ring, sulfonamide moiety, and acetamide side chains, makes it a versatile scaffold for designing novel therapeutic agents.

The molecular framework of this compound is highly intriguing, with the pyridine-3-sulfonamido group serving as a key pharmacophore. Pyridine derivatives are well-documented for their role in various biological processes and have been extensively studied for their pharmacological properties. The sulfonamide functionality further enhances the compound's potential by introducing polarity and hydrogen bonding capabilities, which are crucial for drug-receptor interactions. Additionally, the acetamidophenyl moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). The compound in question exhibits promising characteristics that make it suitable for this purpose. The 4-chlorophenylmethyl substituent on the pyridine ring may facilitate binding to specific protein targets by engaging in hydrophobic interactions. This aspect is particularly relevant given the growing interest in PPI inhibitors as they offer a unique approach to drug discovery by targeting disease-causing proteins that are not easily druggable with traditional small molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies using 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide have shown that it can interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. These findings align with the increasing evidence suggesting that modulating inflammatory responses could be a viable strategy for treating a wide range of diseases.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the sulfonamide group is particularly critical, as it dictates many of the compound's physicochemical properties. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to construct the complex core structure efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

One of the most exciting aspects of this compound is its potential in oncology research. Preclinical studies have indicated that derivatives of pyridine sulfonamides can exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cancer cell growth. The presence of both sulfonamide and acetamide groups in this compound suggests that it may be able to disrupt multiple targets simultaneously, leading to a synergistic effect that could improve therapeutic outcomes. Further investigation into its mechanism of action could uncover novel insights into cancer biology and pave the way for new treatment strategies.

The pharmacokinetic properties of 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide are also worth mentioning. Studies have shown that compounds with similar structural features tend to exhibit moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, the metabolic stability of this compound appears promising based on preliminary data, suggesting that it could have an extended half-life in vivo. These characteristics make it an attractive candidate for further preclinical testing and eventual clinical trials.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The ability to rationally modify molecular structures to enhance potency and selectivity remains at the forefront of pharmaceutical innovation. The compound described here exemplifies this principle by integrating multiple pharmacological features into a single molecule. Future research will likely focus on optimizing its properties through structure-activity relationship (SAR) studies, which will help identify analogs with improved efficacy and reduced side effects.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms and machine learning techniques are now routinely used to predict how small molecules will behave within biological systems. These tools have been instrumental in identifying promising candidates like 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-(4-acetamidophenyl)acetamide early in the development process. By integrating experimental data with computational predictions, researchers can accelerate the time-to-market for new drugs while minimizing costs associated with trial-and-error approaches.

In conclusion, compound with CAS No. 1021054-66-9 represents a significant step forward in pharmaceutical chemistry due to its complex molecular architecture and multifaceted pharmacological potential. Its ability to modulate protein-protein interactions makes it a valuable tool for studying disease mechanisms and developing new treatments. With ongoing research focused on optimizing its properties and exploring its therapeutic applications, this compound holds great promise for improving human health outcomes.